molecular formula C16H18N2O2S B1490745 ethyl 2-amino-5-benzyl-5,6-dihydro-4H-thieno[2,3-c]pyrrole-3-carboxylate CAS No. 1428234-24-5

ethyl 2-amino-5-benzyl-5,6-dihydro-4H-thieno[2,3-c]pyrrole-3-carboxylate

Cat. No. B1490745
CAS RN: 1428234-24-5
M. Wt: 302.4 g/mol
InChI Key: JUICILDVCSVKOX-UHFFFAOYSA-N
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Description

Ethyl 2-amino-5-benzyl-5,6-dihydro-4H-thieno[2,3-c]pyrrole-3-carboxylate is a chemical compound with the molecular formula C16H18N2O2S and a molecular weight of 302.4 g/mol . It is a derivative of pyrrole, a biologically active scaffold known for its diverse nature of activities .


Molecular Structure Analysis

The molecular structure of this compound is based on a pyrrole ring system, which is a common structure in many biologically active compounds . The specific structure details for this compound are not provided in the retrieved sources.


Physical And Chemical Properties Analysis

The physical and chemical properties of ethyl 2-amino-5-benzyl-5,6-dihydro-4H-thieno[2,3-c]pyrrole-3-carboxylate are not detailed in the retrieved sources. The compound has a molecular weight of 302.4 g/mol .

Scientific Research Applications

Medicinal Chemistry

Sulfur-containing heterocyclic compounds, such as ethyl 2-amino-5-benzyl-5,6-dihydro-4H-thieno[2,3-c]pyrrole-3-carboxylate, are widely utilized in medicinal chemistry . They are found in a variety of natural products and medicines .

Food Flavoring

These compounds are also used to flavor food products, such as meat, vegetables, peanuts, coffee, and cocoa .

Synthesis of New Compounds

Ethyl 2-amino-5-benzyl-5,6-dihydro-4H-thieno[2,3-c]pyrrole-3-carboxylate can be used as a starting material for the synthesis of new compounds . For example, it can react with ethyl isothiocyanate to give the benzo[4,5]thieno[2,3-d][1,3]thiazin-4-one .

Anticancer Therapeutics Development

The compounds synthesized from ethyl 2-amino-5-benzyl-5,6-dihydro-4H-thieno[2,3-c]pyrrole-3-carboxylate have been assessed for their cytotoxicity in vitro against MCF-7 and HepG-2 cancer cell lines . Some of these compounds showed an interesting antiproliferative potential .

Apoptosis-Inducing Agents

One of the compounds synthesized from ethyl 2-amino-5-benzyl-5,6-dihydro-4H-thieno[2,3-c]pyrrole-3-carboxylate has been found to induce apoptosis in MCF-7 cells . This makes it a potential candidate for the development of new apoptosis-inducing agents for breast cancer .

In Vivo Study

An in vivo study revealed a significant decrease in the solid tumor mass upon treatment with a compound synthesized from ethyl 2-amino-5-benzyl-5,6-dihydro-4H-thieno[2,3-c]pyrrole-3-carboxylate . This suggests its potential use in cancer treatment .

properties

IUPAC Name

ethyl 2-amino-5-benzyl-4,6-dihydrothieno[2,3-c]pyrrole-3-carboxylate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H18N2O2S/c1-2-20-16(19)14-12-9-18(10-13(12)21-15(14)17)8-11-6-4-3-5-7-11/h3-7H,2,8-10,17H2,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JUICILDVCSVKOX-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC(=O)C1=C(SC2=C1CN(C2)CC3=CC=CC=C3)N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H18N2O2S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

302.4 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

ethyl 2-amino-5-benzyl-5,6-dihydro-4H-thieno[2,3-c]pyrrole-3-carboxylate

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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